Sodiumdodecaborate,10Benriched
Description
Sodium dodecaborate, 10B enriched (Na₂[¹⁰B₁₂H₁₂], CAS 109851-98-1) is a sodium salt of the dodecaborate anion with all 12 boron atoms enriched with the ¹⁰B isotope. Its molecular weight is 178.07 g/mol, and it is commercially available with >98% purity . The compound is classified as "dual use," indicating applications in both industrial and medical fields, particularly in boron neutron capture therapy (BNCT) due to ¹⁰B’s high thermal neutron capture cross-section (3837 barns) .
Properties
CAS No. |
109851-98-1 |
|---|---|
Molecular Formula |
B12NaO36-35 |
Molecular Weight |
728.70017 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Compositional Differences
Table 1: Key Properties of Sodium Dodecaborate, 10B Enriched and Analogues
Key Observations :
- Boron Content : Sodium dodecaborate, 10B enriched and its cesium analogue contain 12 boron atoms, enabling higher neutron capture efficiency compared to decaborate (10 boron atoms).
- Isotopic Enrichment: Only sodium and cesium dodecaborates are explicitly noted as ¹⁰B-enriched, critical for BNCT .
- Cation Influence : Cesium derivatives (e.g., Cs₂[¹⁰B₁₂H₁₂]) may exhibit higher density and lower solubility in polar solvents compared to sodium salts, impacting their use in material science .
Functional and Application-Based Comparisons
Neutron Capture Therapy (BNCT)
- Sodium dodecaborate, 10B enriched is optimized for BNCT due to its high ¹⁰B content and solubility in aqueous media, facilitating intravenous administration .
- In contrast, the amino-closo-dodecaborate anion ([B₁₂H₁₁NH₃]⁻) can be functionalized for tumor-targeting but lacks isotopic enrichment in reported studies, reducing neutron capture efficiency .
Material Science and Catalysis
- Disodium decahydrodecaborate (Na₂[B₁₀H₁₀]) is used in ionic liquids and electrolytes due to its stability and lower molecular weight, but its smaller boron cluster limits neutron-related applications .
- Cesium dodecaborate, 10B enriched may serve in neutron shielding materials where high atomic number cations (Cs⁺) enhance radiation attenuation .
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